2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(3,4-difluorophenyl)methyl]-N-[(2-ethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C25H25F2NO3/c1-2-29-23-6-4-3-5-20(23)16-28(15-19-7-9-21(26)22(27)13-19)12-11-18-8-10-24-25(14-18)31-17-30-24/h3-10,13-14H,2,11-12,15-17H2,1H3
• InChI Key: YNUJTPYGRSHRKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC(=C(C=C4)F)F
• Molecular Formula: C25H25F2NO3
• Molecular Weight: 425.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine, also known as F-2, is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound belongs to the class of phenethylamines and has been studied for its ability to interact with serotonin receptors in the brain.

Mechanism of Action

2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine is believed to work by increasing the levels of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By increasing serotonin levels, this compound may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
Research has shown that this compound can have a range of biochemical and physiological effects. For example, studies have shown that this compound can increase the levels of dopamine and norepinephrine in the brain, which are also involved in regulating mood and emotions. This compound has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine in lab experiments is that it has been well-studied and its effects are relatively well-understood. However, one limitation is that the compound is not widely available and can be expensive to synthesize. Additionally, the compound has not been extensively studied in humans, so its safety and efficacy are not yet fully understood.

Future Directions

There are several potential future directions for research on 2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine. For example, researchers could investigate the compound's potential as a treatment for other mental health disorders, such as bipolar disorder or schizophrenia. Additionally, studies could be conducted to further understand the biochemical and physiological effects of this compound, as well as its potential side effects and long-term safety. Finally, researchers could explore alternative synthesis methods for this compound that may be more cost-effective and efficient.
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic properties in the treatment of mental health disorders. While the compound has shown promise in preclinical studies, further research is needed to fully understand its effects and potential applications.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-(3,4-difluorobenzyl)-N-(2-ethoxybenzyl)ethanamine has been studied for its potential therapeutic properties, particularly in the treatment of mental health disorders such as depression and anxiety. Research has shown that this compound can interact with serotonin receptors in the brain, which are involved in regulating mood and emotions.